Cas no 2034320-08-4 (3-(4-methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide)

• Product name: 3-(4-methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide
• CAS No: 2034320-08-4
• MF: C₂₃H₃₀N₄O₂
• MW: 394.509905338287
• CID: 5348862

3-(4-methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)propanamide
• 3-(4-methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide

• Inchi： 1S/C23H30N4O2/c1-29-20-9-6-17(7-10-20)8-11-23(28)24-19-12-14-27(15-13-19)22-16-18-4-2-3-5-21(18)25-26-22/h6-7,9-10,16,19H,2-5,8,11-15H2,1H3,(H,24,28)
• InChI Key： JDGFZNWWUZMDMS-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)OC)NC1CCN(C2=CC3=C(CCCC3)N=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 515
• Topological Polar Surface Area: 67.4
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide

3-(4-Methoxyphenyl)-N-[1-(5,6,7,8-Tetrahydrocinnolin-3-yl)Piperidin-4-yl]Propanamide: A Comprehensive Overview

3-(4-Methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide, also known by its CAS registry number CAS No 2034320-08-4, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

The molecular structure of 3-(4-methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide is a testament to the intricate design often seen in bioactive molecules. The compound comprises a piperidine ring fused with a tetrahydrocinnoline moiety, which is further connected to a propanamide group substituted with a 4-methoxyphenyl ring. This arrangement creates a molecule with both rigid and flexible regions, contributing to its potential interactions with biological targets.

Recent studies have highlighted the importance of such structures in drug design. For instance, the tetrahydrocinnoline moiety has been associated with various pharmacological effects due to its ability to form hydrogen bonds and interact with receptor sites. Similarly, the presence of the 4-methoxyphenyl group introduces electronic and steric effects that can modulate the compound's activity and selectivity.

The synthesis of CAS No 2034320-08-4 involves a multi-step process that typically begins with the preparation of intermediates such as tetrahydrocinnoline derivatives and piperidine analogs. Researchers have explored various strategies to optimize the synthesis pathway, including microwave-assisted reactions and catalytic methods that enhance yield and purity. These advancements underscore the compound's feasibility for large-scale production in pharmaceutical settings.

In terms of pharmacological properties, 3-(4-methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide has shown promise in preclinical models. Studies have demonstrated its ability to inhibit certain enzymes and modulate receptor activity, making it a candidate for treating conditions such as inflammation and neurodegenerative diseases. Moreover, recent research has focused on understanding its mechanism of action at the molecular level using advanced techniques like X-ray crystallography and molecular docking studies.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's interactions with biological systems. For example, molecular dynamics simulations have provided insights into the conformational flexibility of the molecule and its binding affinity to target proteins. These findings are crucial for refining the compound's structure further to improve its therapeutic potential.

In conclusion, CAS No 2034320-08-4, or 3-(4-methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide, represents a compelling example of how structural complexity can lead to bioactivity. With ongoing research focusing on its synthesis optimization and pharmacological evaluation, this compound holds great promise for future therapeutic applications.